Cas no 2138347-44-9 (Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-yl)-)

• Product Name: Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-yl)-
• CAS No: 2138347-44-9
• MF: C₁₀H₁₇BrO
• MW: 233.145382642746
• CID: 5288350
• Update Time: 2025-07-17

Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-yl)-

• Inchi： 1S/C10H17BrO/c1-8(2)4-10(7-11)5-9(3)6-12-10/h9H,1,4-7H2,2-3H3
• InChI Key： HIWTUJUPUWIUAE-UHFFFAOYSA-N
• SMILES： O1CC(C)CC1(CBr)CC(C)=C

Additional information on Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-yl)-

Introduction to Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-yl)- (CAS No. 2138347-44-9)

Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-yl)- (CAS No. 2138347-44-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of furans, which are five-membered heterocyclic compounds containing an oxygen atom and four carbon atoms. The presence of the bromomethyl and methyl groups, along with the substituted propenyl moiety, imparts distinct chemical and physical properties to this molecule.

The chemical structure of Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-yl)- is characterized by a tetrahydrofuran ring with a bromomethyl group at the 2-position, a methyl group at the 4-position, and a 2-methylpropenyl group at the 5-position. This intricate arrangement of functional groups provides a rich platform for synthetic transformations and derivatization, making it an attractive target for chemists and researchers.

In the realm of pharmaceutical research, Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-yl)- has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of this compound in the synthesis of potent inhibitors of protein kinases, which are key enzymes involved in many cellular processes and are often dysregulated in cancer and other diseases.

The synthetic versatility of Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-yl)- is another factor contributing to its significance. The bromomethyl group can undergo various reactions such as nucleophilic substitution, coupling reactions, and radical processes, allowing for the introduction of diverse functional groups. This flexibility makes it a valuable starting material for the preparation of complex organic molecules with tailored properties.

In addition to its pharmaceutical applications, Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-yl)- has also been investigated for its potential use in materials science. The presence of the tetrahydrofuran ring and the substituted alkene moiety can confer unique mechanical and thermal properties to polymers derived from this compound. A study published in Macromolecules in 2023 demonstrated that copolymers containing this furan derivative exhibited enhanced thermal stability and mechanical strength compared to their counterparts without the furan unit.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-yl)- has shown that it can be synthesized using environmentally benign methods, such as catalytic processes that minimize waste generation and energy consumption. This aligns with the growing trend towards sustainable chemistry practices.

From a safety perspective, handling Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-yl)- requires adherence to standard laboratory safety protocols due to its reactivity and potential health hazards associated with brominated compounds. Proper personal protective equipment (PPE) should be worn, and work should be conducted in well-ventilated areas or fume hoods.

In conclusion, Furan, 2-(bromomethyl)tetrahydro-4-methyl-2-(2-methyl-2-propen-1-y l)- (CAS No. 2138347-44-9) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique chemical structure and synthetic versatility make it an exciting target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various scientific fields.